Cas no 2229648-98-8 (tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229648-98-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5805534
• PubChem ID: 165976987
• Update Time: 2025-06-07

tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate
• EN300-1904007
• 2229648-98-8
• tert-butyl N-[3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenyl]carbamate

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-11-7-6-10(5-4-8-16)12(17)9-11/h4-7,9,16-17H,8H2,1-3H3,(H,15,18)/b5-4+
• InChI Key： LWHFLMRDWFFBGC-SNAWJCMRSA-N
• SMILES： O(C(NC1C=CC(/C=C/CO)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate

Introduction to tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate (CAS No. 2229648-98-8)

Tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate (CAS No. 2229648-98-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with hydroxyl and allylic groups. The presence of these functional groups imparts unique chemical and biological properties to the compound. The tert-butyl group provides steric hindrance, which can influence the compound's stability and reactivity. The carbamate functionality is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

The synthesis of tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate has been explored through various synthetic routes. One common approach involves the reaction of 3-hydroxyacetophenone with tert-butyl carbamate in the presence of a suitable catalyst. This method yields high purity and yield, making it a preferred choice for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using metal-free catalysts and microwave-assisted synthesis techniques.

In terms of biological activities, tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. Additionally, studies have indicated that the compound exhibits antioxidant properties, which can help protect cells from oxidative stress and damage.

Recent studies have also explored the potential of tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate in cancer therapy. In vitro experiments have shown that the compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that the compound may have therapeutic potential in combination with other anticancer agents.

The pharmacokinetic properties of tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate have been investigated to understand its behavior in biological systems. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

In conclusion, tert-butyl N-3-hydroxy-4-(3-hydroxyprop-1-en-1-yl)phenylcarbamate (CAS No. 2229648-98-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.